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Compound of Interest

Compound Name: 2-Sulfobenzoic anhydride

Cat. No.: B147474 Get Quote

This technical guide provides a comprehensive overview of the physical properties of 2-
sulfobenzoic anhydride, with a specific focus on its melting and boiling points. The

information is intended for researchers, scientists, and professionals in drug development who

require precise data and methodologies for the characterization of this compound.

Physical Properties of 2-Sulfobenzoic Anhydride
2-Sulfobenzoic anhydride, with the CAS number 81-08-3, is a white to off-white or cream-

colored crystalline powder.[1][2][3] It is a cyclic anhydride derived from 2-sulfobenzoic acid and

is utilized in organic synthesis.[4] The compound is sensitive to moisture and should be stored

in a dry environment.[1]

The melting and boiling points of 2-sulfobenzoic anhydride can vary depending on the purity

of the sample and the experimental conditions under which they are measured. The following

table summarizes the reported values from various sources.
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Physical Property Value Notes Source(s)

Melting Point 116-122 °C [5]

116 °C Technical grade, 90% [6]

119.5-128.5 °C
≥92.0 to ≤108.0%

purity
[2]

121–123 °C Purified product [7]

123.0 to 128.0 °C >97.0% purity [8]

125 °C [9]

129.5 °C [4]

180-182 °C

Boiling Point 184-186 °C at 18 mmHg [6][10][11]

315 °C [5]

360-370 °C [1]

Experimental Protocols
Detailed experimental protocols for the determination of melting and boiling points are crucial

for obtaining reproducible results. While many commercial sources list these physical

properties, they often do not provide the specific methodologies used. However, established

laboratory procedures for synthesis and purification can provide insight into the conditions

under which these values are obtained.

A common method for the preparation of 2-sulfobenzoic anhydride involves the reaction of

the corresponding acid with a dehydrating agent. A detailed procedure is available in "Organic

Syntheses".

Procedure:

A mixture of the starting material is heated on a steam bath with continuous stirring.
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After the initial reaction, additional dry benzene is added, and heating is continued until the

evolution of gases ceases.

The hot mixture is filtered to remove solid byproducts.

The filtrate is partially distilled to remove some of the solvent and then cooled in an ice bath

to induce crystallization of the 2-sulfobenzoic anhydride.

The crystallized product is separated from the mother liquor.

The obtained solid is heated until it completely melts, and any remaining solvent is removed

under reduced pressure. The molten product is then cooled to solidify.[7]

The melting point is a key indicator of purity. For a purified substance like 2-sulfobenzoic
anhydride, a sharp melting range is expected.

General Protocol:

A small amount of the dried, crystalline 2-sulfobenzoic anhydride is packed into a capillary

tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance first begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting range. The product obtained from the

"Organic Syntheses" protocol has a reported melting point of 121–123 °C.[7]

Due to the relatively high boiling point of 2-sulfobenzoic anhydride and its potential for

decomposition at atmospheric pressure, the boiling point is typically determined under reduced

pressure (vacuum distillation).

Protocol for Vacuum Distillation:

The crude or purified 2-sulfobenzoic anhydride is placed in a distillation flask suitable for

vacuum distillation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b147474?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV1P0495
https://www.benchchem.com/product/b147474?utm_src=pdf-body
https://www.benchchem.com/product/b147474?utm_src=pdf-body
https://www.benchchem.com/product/b147474?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV1P0495
https://www.benchchem.com/product/b147474?utm_src=pdf-body
https://www.benchchem.com/product/b147474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The apparatus is connected to a vacuum pump, and the pressure is reduced to a stable

value (e.g., 18 mmHg).

The flask is heated, and the temperature of the vapor that distills is recorded as the boiling

point at that specific pressure. The reported boiling point at 18 mmHg is 184–186 °C.[6][7]

[10]

Visualizations
The following diagram illustrates the general workflow for the synthesis, purification, and

subsequent determination of the melting and boiling points of 2-sulfobenzoic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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